Cas no 921528-93-0 (1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one)
1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one
- 1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one
- AKOS024629643
- 921528-93-0
- 1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]-2-phenoxyethanone
- 1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethanone
- 1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)-2-phenoxyethan-1-one
- F2232-0054
-
- Inchi: 1S/C20H20N4O3/c25-20(15-27-16-5-2-1-3-6-16)24-12-10-23(11-13-24)19-9-8-17(21-22-19)18-7-4-14-26-18/h1-9,14H,10-13,15H2
- InChI Key: VIGCRJXKJOHKIG-UHFFFAOYSA-N
- SMILES: O=C(COC1C=CC=CC=1)N1CCN(C2=CC=C(C3=CC=CO3)N=N2)CC1
Computed Properties
- Exact Mass: 364.15354051g/mol
- Monoisotopic Mass: 364.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71.7Ų
1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2232-0054-2μmol |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2232-0054-5μmol |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2232-0054-10μmol |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2232-0054-20μmol |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2232-0054-1mg |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2232-0054-2mg |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2232-0054-3mg |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2232-0054-4mg |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2232-0054-5mg |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2232-0054-10mg |
1-{4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl}-2-phenoxyethan-1-one |
921528-93-0 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
Additional information on 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one
Comprehensive Overview of 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one (CAS No. 921528-93-0)
The compound 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one (CAS No. 921528-93-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of a pyridazine core, furan ring, and piperazine moiety, this compound exhibits potential pharmacological properties, making it a subject of ongoing research. Its molecular architecture suggests possible applications in targeting specific biological pathways, particularly those related to inflammation and neurological disorders.
Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds like 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one. Scientists are increasingly exploring such molecules for their ability to modulate enzyme activity or receptor interactions. The furan-2-yl group, in particular, is known for its bioisosteric properties, often enhancing the bioavailability of drug candidates. Meanwhile, the pyridazin-3-yl segment contributes to the compound's potential as a kinase inhibitor, a hot topic in oncology research.
From a synthetic chemistry perspective, the preparation of CAS No. 921528-93-0 involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. The phenoxyethan-1-one terminus adds lipophilicity to the molecule, which could improve its membrane permeability—a critical factor in drug development. Researchers are particularly interested in how modifications to this region might affect the compound's pharmacokinetic profile.
In the context of current healthcare challenges, molecules like 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one are being investigated for their potential role in addressing antibiotic resistance and neurodegenerative diseases. The COVID-19 pandemic has accelerated interest in compounds that might modulate immune responses, and this molecule's structural features suggest possible immunomodulatory effects. These applications align with frequent search queries about "next-generation therapeutics" and "novel drug scaffolds."
The analytical characterization of CAS No. 921528-93-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is crucial for understanding its biological interactions. The piperazin-1-yl group's conformational flexibility may contribute to the molecule's ability to adopt multiple bioactive poses, a feature that drug designers frequently search for in "versatile pharmacophores."
Environmental and safety considerations for 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one are also important research aspects. With increasing emphasis on green chemistry, scientists are exploring sustainable synthesis routes for such compounds. This aligns with popular searches about "eco-friendly pharmaceutical synthesis" and "green chemistry in drug development." The compound's biodegradation profile and potential ecological impact remain active areas of investigation.
Future research directions for CAS No. 921528-93-0 may include structure-activity relationship (SAR) studies to optimize its biological effects. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with various biological targets. These methodologies respond to the growing demand for "computer-aided drug design" solutions in the pharmaceutical industry.
In conclusion, 1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one represents an intriguing case study in modern drug discovery. Its complex structure offers multiple points for chemical modification, making it a versatile scaffold for medicinal chemistry. As research progresses, this compound may contribute to addressing some of today's most pressing medical challenges, from chronic inflammation to cognitive disorders, while adhering to the principles of sustainable pharmaceutical development.
921528-93-0 (1-{4-6-(furan-2-yl)pyridazin-3-ylpiperazin-1-yl}-2-phenoxyethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)